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Compound of Interest

Compound Name: N-Phenylmethanesulfonamide

L  Get Quote

Cat. No.: B072643

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Phenylmethanesulfonamide is a key intermediate in the synthesis of various biologically
active compounds and a valuable building block in medicinal chemistry and materials science.
[1][2] Its synthesis involves the reaction of aniline with methanesulfonyl chloride in the
presence of a base. This document provides a detailed protocol for the scale-up synthesis of N-
Phenylmethanesulfonamide, including reaction setup, work-up, purification, and
characterization, tailored for a research environment.

Chemical Properties and Data

Property Value Reference
Molecular Formula C7HsNO:2S [3]
Molecular Weight 171.22 g/mol [3]
Appearance White to light beige crystalline (4]
powder
Melting Point 93-97 °C [4]
CAS Number 1197-22-4 [3]
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Scale-Up Synthesis Protocol

This protocol is adapted for a gram-scale synthesis suitable for research and development

laboratories.

Materials and Reagents:

Molar Mass ( g/mol

Reagent ) Quantity Moles
Aniline 93.13 50.0¢g 0.537
Methanesulfonyl
) 114.55 64.2 g (44.1 mL) 0.560
Chloride
Pyridine 79.10 46.59 (47.5mL) 0.588
Dichloromethane
- 500 mL -
(DCM)
2 M Sodium ]
_ - As required -
Hydroxide (NaOH)
Concentrated
Hydrochloric Acid - As required -
(HCI)
Ethanol - For recrystallization -
Equipment:

1 L three-necked round-bottom flask

Mechanical stirrer

Dropping funnel

Thermometer

Ice bath
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e Separatory funnel

e Buchner funnel and flask

o Standard laboratory glassware
Experimental Procedure:

e Reaction Setup: In a 1 L three-necked round-bottom flask equipped with a mechanical stirrer,
a dropping funnel, and a thermometer, dissolve aniline (50.0 g, 0.537 mol) and pyridine (46.5
g, 0.588 mol) in dichloromethane (500 mL).

» Addition of Methanesulfonyl Chloride: Cool the solution to 0-5 °C using an ice bath. Slowly
add methanesulfonyl chloride (64.2 g, 0.560 mol) dropwise from the dropping funnel over a
period of 30-45 minutes, ensuring the temperature does not exceed 10 °C.

o Reaction: After the addition is complete, stir the reaction mixture at 0-5 °C for an additional
30 minutes. Then, remove the ice bath and allow the mixture to warm to room temperature.
Continue stirring for 16-24 hours.

o Work-up:
o Transfer the reaction mixture to a separatory funnel.
o Wash the organic layer sequentially with 2 M NaOH (2 x 200 mL) and water (200 mL).

o Combine the aqueous layers and back-extract with DCM (100 mL) to recover any
dissolved product.

o Carefully acidify the combined aqueous layers with concentrated HCI to pH 1-2 while
cooling in an ice bath. A white precipitate will form.

e |solation:
o Collect the precipitate by vacuum filtration using a Buchner funnel.

o Wash the solid with cold water (3 x 100 mL).
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o Dry the crude product in a vacuum oven at 50-60 °C to a constant weight.
Purification:
Recrystallization is an effective method for purifying N-Phenylmethanesulfonamide.
e Solvent Selection: Ethanol is a suitable solvent for recrystallization.
e Procedure:

Dissolve the crude product in a minimum amount of hot ethanol.

o

If colored impurities are present, treat the hot solution with activated charcoal and filter

[¢]

through a fluted filter paper.

Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to

[¢]

complete crystallization.

[¢]

Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol,

and dry under vacuum.

Yield and Purity:

Parameter Expected Value

Crude Yield 85-95%

Purified Yield 70-85%

Purity (by HPLC/NMR) >98%
Characterization

Infrared (IR) Spectroscopy:

The IR spectrum of N-Phenylmethanesulfonamide shows characteristic peaks for the N-H,
S=0, and aromatic C-H bonds.
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Functional Group Wavenumber (cm~—?)
N-H Stretch 3250-3350
Aromatic C-H Stretch 3000-3100
S=0 Asymmetric Stretch 1320-1340
S=0 Symmetric Stretch 1150-1170

Reference IR spectrum can be found at the NIST WebBook.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

1H and 13C NMR spectroscopy are used to confirm the structure of the synthesized compound.
 1H NMR (CDCls, 400 MHz): & 7.20-7.40 (m, 5H, Ar-H), 6.80 (br s, 1H, NH), 2.95 (s, 3H, CHa).
e 13C NMR (CDClIs, 100 MHz): 8 137.5, 129.5, 125.0, 121.0, 40.5.

Reference NMR data can be found on PubChem.[3]

Visualizations

Caption: Reaction mechanism for the synthesis of N-Phenylmethanesulfonamide.

Caption: Experimental workflow for the scale-up synthesis of N-Phenylmethanesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Scale-Up
Synthesis of N-Phenylmethanesulfonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072643#scale-up-synthesis-of-n-
phenylmethanesulfonamide-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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